Cas no 2097956-88-0 (4-Methyl-1-(piperidin-1-yl)pentan-2-amine dihydrochloride)

• Product Name: 4-Methyl-1-(piperidin-1-yl)pentan-2-amine dihydrochloride
• CAS No: 2097956-88-0
• MF: C₁₁H₂₆Cl₂N₂
• MW: 257.243541240692
• CID: 5723857
• PubChem ID: 91812307
• Update Time: 2025-10-30

4-Methyl-1-(piperidin-1-yl)pentan-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026746310
• 4-methyl-1-piperidin-1-ylpentan-2-amine;dihydrochloride
• 4-methyl-1-(piperidin-1-yl)pentan-2-amine dihydrochloride
• 2097956-88-0
• F2147-2541
• 4-Methyl-1-(piperidin-1-yl)pentan-2-amine dihydrochloride

• Inchi： 1S/C11H24N2.2ClH/c1-10(2)8-11(12)9-13-6-4-3-5-7-13;;/h10-11H,3-9,12H2,1-2H3;2*1H
• InChI Key： KXSCKZCALRTKAD-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCCCC1)CC(CC(C)C)N

Computed Properties

• Exact Mass: 256.1473042g/mol
• Monoisotopic Mass: 256.1473042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-Methyl-1-(piperidin-1-yl)pentan-2-amine dihydrochloride

Comprehensive Overview of 4-Methyl-1-(piperidin-1-yl)pentan-2-amine dihydrochloride (CAS No. 2097956-88-0)

4-Methyl-1-(piperidin-1-yl)pentan-2-amine dihydrochloride (CAS No. 2097956-88-0) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its piperidine and amine functional groups, is often explored for its potential applications in medicinal chemistry. Researchers are particularly interested in its structural properties, which may contribute to its interactions with biological targets. The dihydrochloride salt form enhances its solubility, making it more suitable for experimental studies.

The molecular structure of 4-Methyl-1-(piperidin-1-yl)pentan-2-amine dihydrochloride includes a piperidine ring, a common motif in many bioactive molecules. This structural feature is frequently associated with compounds that exhibit central nervous system (CNS) activity, though the specific pharmacological profile of this compound remains under investigation. Its CAS number 2097956-88-0 serves as a unique identifier, ensuring precise referencing in scientific literature and databases. The compound’s potential role in drug discovery and neuropharmacology has made it a subject of interest in recent studies.

In the context of current research trends, 4-Methyl-1-(piperidin-1-yl)pentan-2-amine dihydrochloride is often discussed alongside topics like small molecule therapeutics and structure-activity relationships (SAR). These areas are highly relevant to modern drug development, where understanding how molecular modifications affect biological activity is crucial. The compound’s amine group and piperidine moiety are key features that researchers manipulate to optimize efficacy and selectivity. Such investigations align with the growing demand for targeted therapies and precision medicine.

Another area of interest is the compound’s potential application in neurological research. Given the rising prevalence of neurodegenerative diseases and mental health disorders, scientists are exploring novel compounds that could modulate neurotransmitter systems. While 4-Methyl-1-(piperidin-1-yl)pentan-2-amine dihydrochloride is not yet widely recognized in clinical settings, its structural analogs have shown promise in preclinical studies. This has led to increased curiosity about its mechanisms of action and therapeutic potential.

From a synthetic chemistry perspective, the preparation of 4-Methyl-1-(piperidin-1-yl)pentan-2-amine dihydrochloride involves multi-step organic reactions, often requiring amine protection and deprotection strategies. The dihydrochloride salt is typically obtained through acidification, which improves stability and handling. Researchers emphasize the importance of purity and yield optimization in its synthesis, as these factors directly impact its suitability for further studies. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize the compound.

The compound’s relevance extends to academic research and industrial applications. Universities and pharmaceutical companies alike are investigating its properties, often in collaboration with high-throughput screening (HTS) platforms. These efforts aim to identify new leads for drug candidates or to repurpose existing molecules for novel indications. The CAS registry number 2097956-88-0 ensures that researchers can easily access and share data about this compound, fostering transparency and reproducibility in scientific work.

In summary, 4-Methyl-1-(piperidin-1-yl)pentan-2-amine dihydrochloride (CAS No. 2097956-88-0) represents a promising area of study in medicinal chemistry and pharmacology. Its unique structural features and potential biological activities make it a valuable subject for ongoing research. As the scientific community continues to explore its applications, this compound may contribute to advancements in therapeutic development and biochemical understanding.